Cas no 2386089-82-1 (2-Ethoxy-3-fluoro-6-methylbenzaldehyde)

• Product Name: 2-Ethoxy-3-fluoro-6-methylbenzaldehyde
• CAS No: 2386089-82-1
• MF: C₁₀H₁₁FO₂
• MW: 182.19
• CID: 5083089
• Update Time: 2025-10-18

2-Ethoxy-3-fluoro-6-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3-fluoro-6-methylbenzaldehyde

• Inchi： 1S/C10H11FO2/c1-3-13-10-8(6-12)7(2)4-5-9(10)11/h4-6H,3H2,1-2H3
• InChI Key： SPVHIJPJFDUQON-UHFFFAOYSA-N
• SMILES： C1C=C(C(=C(OCC)C=1F)C=O)C

Additional information on 2-Ethoxy-3-fluoro-6-methylbenzaldehyde

Introduction to 2-Ethoxy-3-fluoro-6-methylbenzaldehyde (CAS No. 2386089-82-1)

2-Ethoxy-3-fluoro-6-methylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2386089-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This aromatic aldehyde features a unique structural motif comprising an ethoxy group, a fluorine substituent, and a methyl group, all attached to a benzene ring, with the aldehyde functional group positioned at the 2-position. The combination of these structural elements imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization into biologically active molecules.

The significance of 2-Ethoxy-3-fluoro-6-methylbenzaldehyde lies in its versatility as a building block for more complex chemical entities. In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles when incorporated into drug candidates. The presence of the fluorine atom at the 3-position of the benzene ring in this compound is particularly noteworthy, as fluorine substitution can modulate electronic effects and influence molecular interactions with biological targets. This feature has been extensively explored in medicinal chemistry, where fluorine atoms are often introduced to optimize drug efficacy and reduce off-target effects.

Moreover, the ethyl group at the 2-position and the methyl group at the 6-position contribute to the compound's overall steric environment and electronic distribution. These substituents can influence the compound's solubility, reactivity, and interaction with enzymes or receptors. The aldehyde functionality (CHO) at the 2-position serves as a reactive handle for further chemical transformations, such as condensation reactions with amino compounds to form Schiff bases or participation in nucleophilic addition reactions to yield more complex derivatives. Such transformations are pivotal in drug discovery pipelines, where novel scaffolds are generated to target specific biological pathways.

Recent advancements in synthetic methodologies have enabled more efficient access to 2-Ethoxy-3-fluoro-6-methylbenzaldehyde, facilitating its use in large-scale applications. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high selectivity, while palladium-catalyzed reactions have streamlined the formation of carbon-carbon bonds essential for constructing the desired aromatic framework. These innovations have not only improved yields but also reduced reaction times, making the compound more accessible for industrial-scale synthesis.

In the realm of pharmaceutical research, 2-Ethoxy-3-fluoro-6-methylbenzaldehyde has been investigated as a precursor for potential therapeutic agents. Its structural features align well with known pharmacophores found in various drug classes, including kinase inhibitors and antiviral compounds. For example, fluorinated aromatic aldehydes have been explored as inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases. The unique combination of substituents in 2-Ethoxy-3-fluoro-6-methylbenzaldehyde may confer selective binding properties that could lead to novel therapeutic interventions.

Additionally, agrochemical applications of this compound have been explored. Fluorinated aromatic structures are known to exhibit enhanced pesticidal and herbicidal activities due to their improved stability and bioavailability. By leveraging the reactivity of the aldehyde group and the electronic effects of fluorine and ethyl/methyl substituents, researchers aim to develop next-generation crop protection agents that are both effective and environmentally sustainable.

The synthesis of 2-Ethoxy-3-fluoro-6-methylbenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common route involves the Friedel-Crafts alkylation of fluorobenzene derivatives followed by selective ethylation and methylation. Alternatively, palladium-catalyzed C-H activation strategies have been employed to introduce substituents directly onto pre-functionalized aromatic rings with high precision. These synthetic approaches highlight the compound's utility as a versatile intermediate that can be tailored through various chemical modifications.

From a computational chemistry perspective, virtual screening methods have been utilized to identify potential biological targets for 2-Ethoxy-3-fluoro-6-methylbenzaldehyde derivatives. Molecular docking simulations suggest that analogs of this compound may interact with enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. By fine-tuning its structure through rational design or high-throughput screening, researchers can optimize its binding affinity and selectivity for specific therapeutic applications.

The handling and storage of 2-Ethoxy-3-fluoro-6-methylbenzaldehyde require adherence to standard laboratory practices for organic compounds. While it does not pose significant health hazards under normal conditions, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during manipulation. Storage should be conducted in a cool, dry place away from direct sunlight to prevent degradation. As with all chemical reagents, proper labeling and documentation are essential for ensuring safety and traceability.

In conclusion,2-Ethoxy-3-fluoro-6-methylbenzaldehyde (CAS No. 2386089-82-1) represents a promising intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features—combining an aldehyde group with ethyl、fluorine、and methyl substituents—make it a valuable scaffold for generating novel bioactive molecules. Ongoing research continues to uncover new synthetic strategies and potential therapeutic uses for this compound，underscoring its importance in modern chemical biology。